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Compound of Interest

Cyclohexylboronic acid MIDA
Compound Name:

ester
CAS No.: 1104637-39-9
Cat. No.: B1512836

Get Quote

Executive Summary & Strategic Context

Cyclohexylboronic acid MIDA ester (Cyclohexyl-MIDA) represents a pivotal advancement in
organoboron chemistry, specifically designed to overcome the inherent instability of sp?-
hybridized alkyl boronic acids. Unlike aryl boronic acids, secondary alkyl boronic acids (like
cyclohexyl) are notoriously prone to protodeboronation and oxidation.

This guide provides a definitive characterization profile and comparative analysis for
researchers utilizing this reagent in iterative cross-coupling (ICC) or fragment-based drug
discovery (FBDD).

The "MIDA" Advantage: Mechanistic Insight

The stability of this reagent stems from the N-methyliminodiacetic acid (MIDA) ligand.[1][2][3][4]

o Hybridization Switch: The MIDA ligand coordinates to the boron atom via its nitrogen lone
pair, rehybridizing the boron from a reactive, planar sp? state (with a vacant p-orbital) to a
stable, tetrahedral sp? state.
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e The "Cage" Effect: This coordination creates a rigid bicyclic cage that shields the carbon-
boron bond from oxidative degradation and transmetallation until explicitly released.

Comparative Analysis: MIDA vs. Alternatives

The following table objectively compares Cyclohexyl-MIDA against its primary alternatives. This
data supports the selection of MIDA esters for multistep synthesis where intermediate stability
IS non-negotiable.

K-
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Key Insight: The "Killer App" for MIDA boronates is their compatibility with standard silica gel
flash chromatography. Unlike Pinacol esters, which can be difficult to separate from byproducts
or hydrolyze, MIDA esters behave like standard organic molecules during purification.
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1H NMR Characterization Data

The following data is the definitive fingerprint for Cyclohexylboronic acid MIDA ester.
e CAS: 1104637-39-9
e Formula: C11H1sBNOa

e MW: 239.08 g/mol

Standard Conditions

» Solvent: Acetone-de (Preferred over CDCls due to solubility and peak separation).

» Frequency: 400 MHz or higher.

Peak Assighment Table
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Specialist Interpretation

e The AB System: The MIDA backbone protons appear as two doublets (an AB quartet

system) rather than a singlet. This confirms the rigid cage structure. If these peaks collapse

into a singlet, it indicates the cage has opened or the boron has hydrolyzed.

o Upfield Alpha Proton: The proton on the carbon attached to boron is significantly shielded

(0.80-0.90 ppm) due to the inductive effect of the boronate complex.

Experimental Protocols
Protocol A: Synthesis of Cyclohexyl-MIDA Ester
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Rationale: This method utilizes the Dean-Stark dehydration strategy to drive the condensation

equilibrium.

e Setup: Equip a round-bottom flask with a magnetic stir bar and a Dean-Stark trap topped
with a reflux condenser.

» Reagents: Combine Cyclohexylboronic acid (1.0 equiv) and N-methyliminodiacetic acid
(MIDA) (1.2 equiv).

e Solvent: Add a mixture of DMSO and Toluene (1:10 ratio). The DMSO dissolves the polar
MIDA ligand, while Toluene allows for azeotropic water removal.

o Reflux: Heat the mixture to reflux (approx. 115°C) for 12—16 hours. Monitor water collection
in the trap.

o Workup:
o Concentrate the reaction mixture under reduced pressure to remove toluene.
o The residue is typically the MIDA ester.

o Purification: Dissolve in a minimum amount of Acetone and precipitate by slowly adding
Diethyl Ether or water. Alternatively, purify via flash chromatography (EtOAc/Acetone
gradient).

Protocol B: "Slow Release" Cross-Coupling

Rationale: sp® MIDA boronates do not transmetallate.[1] They must be hydrolyzed in situ to the
active sp? boronic acid. This slow release maintains a low concentration of the unstable boronic

acid, minimizing decomposition.

e Reagents: Aryl Bromide (1.0 equiv), Cyclohexyl-MIDA (1.2 equiv), Pd(OAc)z (0.05 equiv),
SPhos (0.1 equiv).

o Base/Hydrolysis Agent: KsPOa (3.0 equiv).

e Solvent: Dioxane : Water (10:1). Water is critical for hydrolysis.
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e Reaction: Heat to 60°C.

o Mechanism:[1][5][6] The base/water slowly hydrolyzes the MIDA cage. The liberated
cyclohexylboronic acid immediately enters the catalytic cycle.

Visualizations of Workflows
Diagram 1: Synthesis and Structure

This diagram illustrates the condensation pathway forming the rigid sp? cage.
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Caption: Condensation of unstable boronic acid with MIDA ligand to form the stable sp3
boronate ester.

Diagram 2: The "Slow Release" Cross-Coupling Cycle

This diagram details the in situ activation mechanism required for Suzuki-Miyaura coupling.
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Caption: The Slow Release strategy prevents accumulation and decomposition of the unstable

free acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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